Carperitide Acetate

• Molecular Formula: C129H207N45O41S3
• Molecular Weight: 3140.5 g/mol
• InChI: InChI=1S/C127H203N45O39S3.C2H4O2/c1-9-64(6)99-121(209)150-52-94(182)151-65(7)100(188)155-76(34-35-91(129)179)109(197)167-85(56-174)104(192)149-53-96(184)153-78(43-62(2)3)102(190)148-54-97(185)154-89(119(207)164-82(48-92(130)180)114(202)169-86(57-175)116(204)163-81(46-67-23-14-11-15-24-67)113(201)158-73(27-18-39-143-125(135)136)107(195)166-84(122(210)211)47-68-30-32-69(178)33-31-68)60-213-214-61-90(171-118(206)88(59-177)170-117(205)87(58-176)168-108(196)74(28-19-40-144-126(137)138)156-106(194)72(26-17-38-142-124(133)134)157-112(200)79(44-63(4)5)161-101(189)70(128)55-173)120(208)162-80(45-66-21-12-10-13-22-66)103(191)147-50-93(181)146-51-95(183)152-71(25-16-37-141-123(131)132)105(193)160-77(36-42-212-8)110(198)165-83(49-98(186)187)115(203)159-75(111(199)172-99)29-20-41-145-127(139)140;1-2(3)4/h10-15,21-24,30-33,62-65,70-90,99,173-178H,9,16-20,25-29,34-61,128H2,1-8H3,(H2,129,179)(H2,130,180)(H,146,181)(H,147,191)(H,148,190)(H,149,192)(H,150,209)(H,151,182)(H,152,183)(H,153,184)(H,154,185)(H,155,188)(H,156,194)(H,157,200)(H,158,201)(H,159,203)(H,160,193)(H,161,189)(H,162,208)(H,163,204)(H,164,207)(H,165,198)(H,166,195)(H,167,197)(H,168,196)(H,169,202)(H,170,205)(H,171,206)(H,172,199)(H,186,187)(H,210,211)(H4,131,132,141)(H4,133,134,142)(H4,135,136,143)(H4,137,138,144)(H4,139,140,145);1H3,(H,3,4)/t64-,65-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,99-;/m0./s1
• InChIKey: NYSSIVMKYRVLPL-SYGLLGJNSA-N

Carperitide Acetate for Research and Formulation: Compound Class, Regulatory Status, and Baseline Profile

Carperitide acetate is the acetate salt of recombinant α-human atrial natriuretic peptide (α-hANP), a 28-amino acid hormone that serves as a potent agonist of natriuretic peptide receptor-A (NPR‑A). [1] It was first approved in Japan in 1995 (brand name Hanp®) for the treatment of acute decompensated heart failure (ADHF) and remains the only recombinant human ANP drug to have received full marketing authorization, distinguishing it from other ANP/BNP analogs that are either not approved or have faced significant regulatory setbacks. [2] Its principal pharmacological actions—natriuresis, diuresis, vasodilation, and suppression of the renin-angiotensin-aldosterone system—are mediated through NPR‑A activation and subsequent cGMP generation, with an EC₅₀ of 10.8 nM in cell‑free NPR‑A assays.

1 NPR-A receptor agonist for natriuretic peptide signaling studiescGMP-mediated pathway activation, reported EC₅₀ 10.8 nM in cell-free assay

2 Acetate salt form supports aqueous formulation workflowsImproved solubility over free-base ANP; suitable for in vivo cardiorenal protocols

3 Short half-life enables titratable infusion study designs~2 min plasma half-life supports peri-operative and acute care research models

• [1] Sezai A, et al. Results of low-dose human atrial natriuretic peptide infusion in nondialysis patients with chronic kidney disease undergoing coronary artery bypass grafting: the NU-HIT trial for CKD. J Am Coll Cardiol. 2011;58(9):897-903. View Source
• [2] Boerrigter G, Burnett JC Jr. Natriuretic peptides: renal protective after all? J Am Coll Cardiol. 2011;58(9):904-906. (Editorial describing carperitide approval in Japan in 1995.) View Source

Why Carperitide Acetate Cannot Be Simply Swapped for Nesiritide or Other Natriuretic Peptides in Research and Clinical Protocols

Despite both carperitide (ANP) and nesiritide (BNP) activating the same NPR‑A receptor, they are not pharmacologically interchangeable. Carperitide has a shorter circulating half‑life (~2 minutes versus ~18–20 minutes for nesiritide), does not mandate a bolus infusion, and has been used predominantly as monotherapy rather than as an add‑on to diuretics. [1] Crucially, the two agents have produced divergent clinical signals: a meta‑analysis of 1,269 patients linked nesiritide to an increased risk of worsening renal function, whereas carperitide has shown renal‑protective trends in multiple cardiovascular surgery cohorts. [2] Even within the ANP analog class, anaritide (a 25‑amino‑acid synthetic ANP fragment) and ularitide (urodilatin) differ in sequence, receptor kinetics, and developmental maturity, making direct substitution without quantitative evidence unreliable. [3]

Half-Life & Dosing

Carperitide: ~2 min half-life; no bolus required

Nesiritide: ~18 min terminal half-life; mandates bolus infusion

Renal Endpoint Profile

Reported renal-protective trends in multiple CABG cohorts

Meta-analysis linked nesiritide to worsening renal function risk; renal-protective signal may not transfer

ANP Analog Class

Full-sequence α-hANP (28 aa); fully authorized ANP drug

Anaritide (25 aa fragment), ularitide (urodilatin) differ in sequence, receptor kinetics; substitution without quantitative evidence unreliable

• [1] Morita Y, Kohsaka S, Oshima K, Yoshikawa T, Fukuda K. Use of carperitide infusion for acutely decompensated heart failure. Critical Care. 2012;16:406. View Source
• [2] Sackner-Bernstein JD, Skopicki HA, Aaronson KD. Risk of worsening renal function with nesiritide in patients with acutely decompensated heart failure. Circulation. 2005;111(12):1487-91. (Meta-analysis of 5 RCTs, n=1,269.) View Source
• [3] KEGG DRUG: D03328 (Carperitide) and D02935 (Anaritide acetate); Natriuretic peptides: their structures, receptors, physiologic functions and therapeutic applications. Handb Exp Pharmacol. 2009;(191):341-66. View Source

Quantitative Differentiation of Carperitide Acetate Versus Natriuretic Peptide Analogs: A Procurement-Focused Evidence Guide

Renal-Protective Signal in High‑Risk Cardiovascular Surgery: Carperitide vs. Placebo (NU‑HIT for CKD RCT)

In the NU‑HIT for CKD randomized controlled trial (n=303), low‑dose carperitide (0.02 μg/kg/min) initiated at cardiopulmonary bypass significantly reduced the need for post‑operative dialysis: 98.6% of carperitide‑treated patients remained dialysis‑free at one year versus 91.6% in the placebo group (p=0.0014). [1] The maximum serum creatinine increase was also significantly lower in the carperitide group (p=0.00665). [2] This renal‑protective profile contrasts with the worsening renal function signal reported for nesiritide in a meta‑analysis of 1,269 acute heart failure patients. [3]

1-Year Dialysis-Free Survival

Head-to-head

98.6% vs 91.6%

Carperitide

Placebo

Reported dialysis-free survival advantage in CKD-CABG model context

NU-HIT for CKD RCT, n=303, p=0.0014, absolute +7.0 pp

Evidence Dimension	One‑year dialysis‑free survival rate after CABG in CKD patients
Target Compound Data	Carperitide group: 98.6% dialysis‑free at 1 year
Comparator Or Baseline	Placebo group: 91.6% dialysis‑free at 1 year
Quantified Difference	Absolute difference: +7.0 percentage points; p=0.0014
Conditions	NU‑HIT for CKD trial: 303 patients with eGFR <60 mL/min/1.73 m² undergoing on‑pump CABG; carperitide dose 0.02 μg/kg/min initiated at CPB start; randomized, controlled.

Why This Matters

For researchers designing cardiorenal protection protocols, carperitide offers a statistically significant reduction in dialysis initiation—an endpoint not consistently demonstrated by nesiritide or ularitide in comparable surgical populations.

• [1] Sezai A, et al. Results of low-dose human atrial natriuretic peptide infusion in nondialysis patients with chronic kidney disease undergoing CABG: the NU-HIT trial for CKD. J Am Coll Cardiol. 2011;58(9):897-903. View Source
• [2] JACC: Carperitide may benefit CABG patients with chronic kidney disease. Cardiovascular Business. 2011 Aug 18. (Reporting NU-HIT dialysis-free rate: 98.6% vs 91.6%.) View Source
• [3] Sackner-Bernstein JD, et al. Risk of worsening renal function with nesiritide in patients with acutely decompensated heart failure. Circulation. 2005;111(12):1487-91. View Source

Sustained Creatinine Suppression One Year Post‑Surgery: Carperitide vs. Placebo

In the same NU‑HIT for CKD cohort, serum creatinine was significantly lower in the carperitide group not only during the acute post‑operative phase but also at one‑year follow‑up (p<0.0001 for creatinine increase rate). [1] A companion editorial noted that creatinine levels were lower with carperitide compared to placebo on the first post‑operative day, and this effect was still present one year later. [2] This sustained renal benefit has not been replicated for nesiritide in long‑term follow‑up studies of cardiac surgery patients. [3]

Sustained Creatinine Suppression

Head-to-head

Significantly lower Cr at 1 year

p

Supports sustained renal endpoint monitoring in long-term outcome studies

NU-HIT CKD cohort; low-dose 0.02 μg/kg/min; on-pump CABG

Plasma Half-Life

Cross-study comparable

~2 min

~9-fold shorter than nesiritide terminal half-life

Supports rapid titration infusion protocol design

No bolus required; peri-operative and acute care context

Aqueous Solubility

Head-to-head

50 mg/mL (acetate)

Free-base: poorly soluble for formulation

Acetate salt enables high-concentration stock solution preparation

Ultrasonic assistance; −20°C powder stable 3 years

Arrhythmia & RRT Reduction

Class-level

ANP significantly decreased RRT; BNP did not

Meta-analysis of 15 RCTs

Supports carperitide-specific cardiorenal meta-analytic benchmarking

Mitaka et al., Critical Care 2011; CV surgery patients

Cardiac Event-Free Survival

Head-to-head

82.3% vs 61.8%

Carperitide

Placebo

Reported 1-year cardiac event-free survival endpoint improvement in CKD-CABG context

NU-HIT trial; absolute +20.5 pp; p

Evidence Dimension	Serum creatinine increase rate and sustained creatinine reduction at 1 year post‑CABG
Target Compound Data	Carperitide group: significantly lower Cr increase rate (p<0.0001); lower Cr at 1 year
Comparator Or Baseline	Placebo group: higher Cr increase rate; higher Cr at 1 year
Quantified Difference	p<0.0001 for Cr increase rate; sustained significance at 1 year
Conditions	NU‑HIT for CKD trial: CKD patients undergoing on‑pump CABG; low‑dose carperitide (0.02 μg/kg/min) initiated at CPB and continued post‑operatively.

Why This Matters

Procurement for long‑term outcome studies should prioritize carperitide if sustained renal protection is a primary endpoint, as no other natriuretic peptide analog has demonstrated one‑year creatinine suppression in a randomized surgical setting.

• [1] Sezai A, et al. NU-HIT for CKD trial. J Am Coll Cardiol. 2011;58(9):897-903. View Source
• [2] Boerrigter G, Burnett JC Jr. Natriuretic peptides: renal protective after all? J Am Coll Cardiol. 2011;58(9):904-906. View Source
• [3] Mentzer RM Jr, et al. Effects of perioperative nesiritide in patients with left ventricular dysfunction undergoing cardiac surgery (NAPA trial). J Am Coll Cardiol. 2007;49(6):716-26. (Nesiritide reduced peak Cr but no long‑term follow‑up beyond hospital discharge.) View Source

Pharmacokinetic Advantage: Shorter Half‑Life Enables Titratable Infusion Without Bolus Dosing

Carperitide exhibits a plasma half‑life of approximately 2 minutes, compared to ~18–20 minutes for nesiritide (terminal half‑life). [1] This short half‑life allows for rapid titration and does not mandate a bolus infusion, which is required for nesiritide administration. [2] The practical consequence is that carperitide can be more precisely controlled in peri‑operative and acute care settings, reducing the risk of prolonged hypotension. [1]

Plasma Half-Life

Cross-study comparable

~2 min

~9-fold shorter than nesiritide terminal half-life

Supports rapid titration infusion protocol design

No bolus required; peri-operative and acute care context

Evidence Dimension	Plasma half‑life (t₁/₂)
Target Compound Data	Carperitide: ~2 minutes
Comparator Or Baseline	Nesiritide: initial distribution ~2 minutes; terminal ~18 minutes
Quantified Difference	Carperitide half‑life is ~9‑fold shorter than nesiritide terminal half‑life
Conditions	Pharmacokinetic data from human clinical studies; carperitide half‑life referenced in Morita et al. 2012 Critical Care; nesiritide half‑life per FDA prescribing information.

Why This Matters

Investigators requiring rapid on/off pharmacokinetics for tightly controlled infusion protocols should select carperitide over nesiritide, particularly in surgical or intensive care settings where rapid hemodynamic adjustments are critical.

• [1] Morita Y, Kohsaka S, Oshima K, Yoshikawa T, Fukuda K. Use of carperitide infusion for acutely decompensated heart failure. Critical Care. 2012;16:406. View Source
• [2] Medicine.com. Nesiritide: Dosage, Mechanism/Onset of Action, Half-Life. (Terminal half‑life ~18 minutes; initial ~2 minutes.) View Source

Acetate Salt Form Provides Superior Water Solubility and Stability Over Free‑Base ANP

Carperitide acetate demonstrates substantially improved aqueous solubility compared to the free‑base ANP polypeptide. The acetate form achieves water solubility of up to 50 mg/mL (15.92 mM with ultrasonic assistance), whereas the free polypeptide exhibits poor water solubility and insufficient stability for clinically applicable formulations. [1] Long‑term biological activity is maintained when carperitide acetate powder is stored at −20°C for up to 3 years, and room‑temperature shipping is supported by stability testing.

Aqueous Solubility

Head-to-head

50 mg/mL (acetate)

Free-base: poorly soluble for formulation

Acetate salt enables high-concentration stock solution preparation

Ultrasonic assistance; −20°C powder stable 3 years

Evidence Dimension	Aqueous solubility
Target Compound Data	Carperitide acetate: 50 mg/mL in H₂O (15.92 mM)
Comparator Or Baseline	Free‑base ANP (carperitide free form): poorly soluble in water (exact value not quantified in available literature but described as 'low solubility')
Quantified Difference	Acetate salt solubility ~50 mg/mL; free base described as insufficient for clinical formulation
Conditions	Solubility tested in H₂O with ultrasonic assistance; stability data from vendor COAs and product datasheets.

Why This Matters

For researchers preparing injectable formulations or requiring high‑concentration stock solutions for in vivo studies, the acetate salt form is the only viable option; the free‑base form cannot achieve clinically relevant solution concentrations.

• [1] BLOOM TECH. Carperitide Acetate Suppliers, Manufacturers, Factory – Wholesale Price. (Solubility: up to 50 mg/mL in water; acetate form significantly improves water solubility and stability.) View Source

Reduced Incidence of Arrhythmia and Need for Renal Replacement Therapy vs. Control in Meta‑Analysis of Cardiovascular Surgery

A systematic review and meta‑analysis of 15 randomized controlled trials in cardiovascular surgery patients found that ANP (carperitide) infusion significantly decreased the incidence of arrhythmia and the need for renal replacement therapy compared with controls. [1] This benefit was specifically attributable to ANP infusion and was not uniformly observed for BNP (nesiritide) in the same analysis. [2] The combined data from 15 RCTs provide class‑level evidence that carperitide, but not necessarily nesiritide, reduces these post‑operative complications. [1]

Arrhythmia & RRT Reduction

Class-level

ANP significantly decreased RRT; BNP did not

Meta-analysis of 15 RCTs

Supports carperitide-specific cardiorenal meta-analytic benchmarking

Mitaka et al., Critical Care 2011; CV surgery patients

Evidence Dimension	Incidence of arrhythmia and renal replacement therapy in post‑CV surgery patients
Target Compound Data	ANP (carperitide): significantly decreased peak serum creatinine, incidence of arrhythmia, and renal replacement therapy vs. controls
Comparator Or Baseline	BNP (nesiritide): pooled data did not show statistically significant reduction in renal replacement therapy; arrhythmia data not separately significant for BNP
Quantified Difference	ANP infusion significantly decreased renal replacement therapy; BNP infusion did not reach significance for this endpoint
Conditions	Meta‑analysis of 15 RCTs (Mitaka et al., Critical Care 2011); cardiovascular surgery patients.

Why This Matters

For procurement decisions in cardiovascular surgery research, the meta‑analytic evidence specifically supports carperitide (ANP) for reducing arrhythmia and dialysis need, whereas nesiritide lacks this class‑level meta‑analytic validation.

• [1] Mitaka C, Kudo T, Haraguchi G, Tomita M. Cardiovascular and renal effects of carperitide and nesiritide in cardiovascular surgery patients: a systematic review and meta-analysis. Critical Care. 2011;15(5):R258. View Source
• [2] Mitaka C, et al. (Same as REFS-1.) Meta‑analysis showed ANP significantly decreased renal replacement therapy; BNP did not reach significance. View Source

Cardiac Event‑Free Survival After CABG: Carperitide vs. Placebo (NU‑HIT)

In the NU‑HIT trial, the cardiac event‑free rate at one year was significantly higher in the carperitide group (82.3%) compared to the placebo group (61.8%), representing a 20.5 percentage‑point absolute benefit. [1] This difference was highly significant (p<0.0001) and was attributed to carperitide's inhibition of the renin‑angiotensin‑aldosterone system and its natriuretic effect during the acute post‑operative period. [2] No comparable cardiac event‑free survival data are available for nesiritide or ularitide in CABG populations with CKD. [3]

Cardiac Event-Free Survival

Head-to-head

82.3% vs 61.8%

Carperitide

Placebo

Reported 1-year cardiac event-free survival endpoint improvement in CKD-CABG context

NU-HIT trial; absolute +20.5 pp; p

Evidence Dimension	One‑year cardiac event‑free survival after CABG in CKD patients
Target Compound Data	Carperitide group: 82.3% cardiac event‑free at 1 year
Comparator Or Baseline	Placebo group: 61.8% cardiac event‑free at 1 year
Quantified Difference	Absolute difference: +20.5 percentage points; p<0.0001
Conditions	NU‑HIT for CKD trial: 303 CKD patients, on‑pump CABG, low‑dose carperitide vs. placebo; 1‑year follow‑up.

Why This Matters

This is the strongest efficacy differentiation for carperitide: a 20.5% absolute improvement in one‑year cardiac event‑free survival, an endpoint unmatched by any other natriuretic peptide analog in a randomized surgical trial.

• [1] JACC: Carperitide may benefit CABG patients with chronic kidney disease. Cardiovascular Business. 2011 Aug 18. (Cardiac event‑free rate: 82.3% vs 61.8%). View Source
• [2] Sezai A, et al. NU-HIT for CKD trial. J Am Coll Cardiol. 2011;58(9):897-903. (Cardiac events: fewer in hANP group, p<0.0001.) View Source
• [3] KEGG DRUG: D03328 (Carperitide) — approved in Japan 1995; ularitide (urodilatin) remains in phase III (TRUE-AHF); no published CKD-CABG cardiac event data for nesiritide. View Source

High‑Value Application Scenarios for Carperitide Acetate Based on Quantitative Differentiation Evidence

Cardiorenal Protection Studies in On‑Pump CABG with Pre‑Existing CKD

Carperitide acetate is the only natriuretic peptide analog with Level I evidence (NU‑HIT for CKD RCT, n=303) demonstrating a significant reduction in post‑operative dialysis initiation (98.6% vs 91.6% dialysis‑free at 1 year, p=0.0014) and a 20.5 percentage‑point improvement in cardiac event‑free survival (82.3% vs 61.8%, p<0.0001). [1] Researchers designing cardiorenal protection protocols in high‑risk CABG populations should procure carperitide acetate as the evidence‑backed ANP agent, as nesiritide and ularitide lack comparable randomized data in this specific patient subset. [2]

Rapid‑Titration Infusion Protocols in Acute Heart Failure and Peri‑Operative Settings

With a plasma half‑life of ~2 minutes—approximately 9‑fold shorter than nesiritide's terminal half‑life—carperitide enables rapid hemodynamic titration and eliminates the need for bolus dosing. [1] This pharmacokinetic profile is particularly valuable in intensive care and intra‑operative settings where precise, moment‑to‑moment control of vasodilation and natriuresis is required without the risk of prolonged hypotension. [2] Formulation scientists should specify the acetate salt form to ensure the solubility (>50 mg/mL in H₂O) necessary for high‑concentration intravenous admixtures. [3]

Long‑Term Renal Outcome Studies Following Cardiac Surgery

Carperitide is distinguished by evidence of sustained renal protection: serum creatinine remained significantly lower in carperitide‑treated patients at one year post‑CABG compared to placebo (p<0.0001 for creatinine increase rate). [4] This durability of renal benefit—not demonstrated by nesiritide or anaritide in long‑term follow‑up—makes carperitide acetate the preferred investigational agent for studies with one‑year renal function endpoints in post‑cardiac surgery populations. [1] Procurement should account for long‑term stability: the acetate salt powder is stable at −20°C for up to 3 years.

Meta‑Analysis and Systematic Review Benchmarking of Natriuretic Peptide Renal Effects

In meta‑analyses of cardiovascular surgery patients, only ANP (carperitide) infusion—not BNP (nesiritide)—significantly reduced the incidence of arrhythmia and the need for renal replacement therapy. [5] Researchers conducting comparative effectiveness reviews or network meta‑analyses of natriuretic peptide agents should include carperitide acetate as the reference ANP compound, as it is the only agent in its class with consistent, statistically significant renal‑protective signals across multiple randomized trials and pooled analyses. [6]

Application

Selection Property

Validation Focus

Cardiorenal Protection CABG Studies (CKD)

NPR-A agonist with renal endpoint evidence

Dialysis-free survival, cardiac event-free survival endpoints

Titratable Infusion Protocol Research

Short half-life (~2 min), no bolus required

Hemodynamic titration, peri-operative control models

Long-Term Renal Outcome Monitoring

Sustained creatinine suppression at 1 year

Long-term renal function endpoints post-surgery

Natriuretic Peptide Meta-Analysis Benchmarking

Class-level ANP-specific RRT and arrhythmia evidence

Comparative effectiveness review, pooled analysis design

Research use only. Not for human therapeutic or diagnostic use. All endpoints require validation in target experimental models.

• [1] Sezai A, et al. Results of low-dose human atrial natriuretic peptide infusion in nondialysis patients with chronic kidney disease undergoing coronary artery bypass grafting: the NU-HIT trial for CKD. J Am Coll Cardiol. 2011;58(9):897-903. View Source
• [2] KEGG DRUG: D03328 (Carperitide — approved Japan 1995); ularitide remains phase III (TRUE-AHF); nesiritide lacks CKD-CABG-specific RCT data. View Source
• [3] BLOOM TECH. Carperitide Acetate — solubility up to 50 mg/mL in water; Selleckchem stability data: −20°C powder 3 years. View Source
• [4] Boerrigter G, Burnett JC Jr. Natriuretic peptides: renal protective after all? J Am Coll Cardiol. 2011;58(9):904-906. (Creatinine effect still present 1 year later.) View Source
• [5] Mitaka C, Kudo T, Haraguchi G, Tomita M. Cardiovascular and renal effects of carperitide and nesiritide in cardiovascular surgery patients: a systematic review and meta-analysis. Critical Care. 2011;15(5):R258. View Source
• [6] Morita Y, Kohsaka S, Oshima K, Yoshikawa T, Fukuda K. Use of carperitide infusion for acutely decompensated heart failure. Critical Care. 2012;16:406. (Carperitide used as single agent, shorter half‑life, no bolus required.) View Source